2-methyl-3-[(methylsulfonyl)amino]-N-(1-phenylethyl)benzamide

• IUPAC Name: 3-(methanesulfonamido)-2-methyl-N-(1-phenylethyl)benzamide
• InChI: InChI=1S/C17H20N2O3S/c1-12-15(10-7-11-16(12)19-23(3,21)22)17(20)18-13(2)14-8-5-4-6-9-14/h4-11,13,19H,1-3H3,(H,18,20)
• InChI Key: CAYBZOUDKLDUMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NS(=O)(=O)C)C(=O)NC(C)C2=CC=CC=C2
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol

Description

2-methyl-3-[(methylsulfonyl)amino]-N-(1-phenylethyl)benzamide is a chemical compound that belongs to the class of sulfonylureas. It is commonly used in scientific research to study its mechanism of action and its effects on biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 2-methyl-3-[(methylsulfonyl)amino]-N-(1-phenylethyl)benzamide involves the inhibition of ATP-sensitive potassium channels in pancreatic beta cells, leading to increased insulin secretion. It also inhibits the production of pro-inflammatory cytokines, leading to its anti-inflammatory effects. Additionally, it has been shown to activate AMP-activated protein kinase, leading to its neuroprotective effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-methyl-3-[(methylsulfonyl)amino]-N-(1-phenylethyl)benzamide include increased insulin secretion, decreased production of pro-inflammatory cytokines, and activation of AMP-activated protein kinase. It has also been shown to have antioxidant effects and to improve endothelial function.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methyl-3-[(methylsulfonyl)amino]-N-(1-phenylethyl)benzamide in lab experiments include its well-established mechanism of action and its effects on various biochemical and physiological processes. However, its limitations include its potential toxicity and its limited solubility in aqueous solutions.

Future Directions

For the study of 2-methyl-3-[(methylsulfonyl)amino]-N-(1-phenylethyl)benzamide include its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease, and its effects on other physiological processes, such as angiogenesis and wound healing. Additionally, its potential use in combination with other drugs for the treatment of various diseases should be explored.

Synthesis Methods

The synthesis of 2-methyl-3-[(methylsulfonyl)amino]-N-(1-phenylethyl)benzamide involves the reaction of 2-methyl-3-nitrobenzoic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with N-(1-phenylethyl)ethylamine in the presence of sodium hydride and dimethyl sulfoxide. The resulting product is then treated with methylsulfonyl chloride to form 2-methyl-3-[(methylsulfonyl)amino]-N-(1-phenylethyl)benzamide.

Scientific Research Applications

2-methyl-3-[(methylsulfonyl)amino]-N-(1-phenylethyl)benzamide is commonly used in scientific research to study its effects on various biochemical and physiological processes. It has been shown to have hypoglycemic effects and is used to treat type 2 diabetes mellitus. It has also been shown to have anti-inflammatory effects and is used to treat inflammatory diseases such as rheumatoid arthritis. Additionally, it has been shown to have neuroprotective effects and is being studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease.